2-(2-Acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide

• CAS No.: 89459-32-5
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-(2-acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide
• InChI: InChI=1S/C19H23N3O2/c1-14(23)15-8-4-6-10-17(15)21-18-11-7-5-9-16(18)19(24)20-12-13-22(2)3/h4-11,21H,12-13H2,1-3H3,(H,20,24)
• InChI Key: VLJPHQCQRRLOJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1NC2=CC=CC=C2C(=O)NCCN(C)C

Description

2-(2-Acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide is a complex organic compound with a unique structure that combines an acetylanilino group with a dimethylaminoethyl benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide typically involves a multi-step process. One common method includes the acylation of aniline derivatives followed by the introduction of the dimethylaminoethyl group. The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and efficiency. The use of automated systems and advanced monitoring techniques helps in maintaining the desired reaction conditions and minimizing impurities.

Chemical Reactions Analysis

Types of Reactions

2-(2-Acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of corresponding oxides.

Reduction: Reduction reactions may yield amines or other reduced forms.

Substitution: Substitution reactions, particularly nucleophilic substitutions, are common with this compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reaction conditions vary depending on the desired product but often involve controlled temperatures and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce oxides, while reduction can yield amines.

Scientific Research Applications

2-(2-Acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects and mechanisms of action.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-Acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. The compound may bind to receptors or enzymes, altering their activity and leading to downstream effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other acetylanilino derivatives and benzamide compounds. Examples are:

• 2-(2-Acetylanilino)benzoic acid
• N-(2-Dimethylaminoethyl)benzamide

Uniqueness

What sets 2-(2-Acetylanilino)-N-[2-(dimethylamino)ethyl]benzamide apart is its unique combination of functional groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research applications.